Cas no 1249943-51-8 (3-methyl-1-propyl-1H-pyrazole-5-sulfonamide)

• Product Name: 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide
• CAS No: 1249943-51-8
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• MDL: MFCD16757963
• CID: 5607672
• PubChem ID: 62409316
• Update Time: 2025-06-08

3-methyl-1-propyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide
• EN300-8067801
• 1249943-51-8

• MDL： MFCD16757963
• Inchi： 1S/C7H13N3O2S/c1-3-4-10-7(13(8,11)12)5-6(2)9-10/h5H,3-4H2,1-2H3,(H2,8,11,12)
• InChI Key： SLQGSRCJTHNBIJ-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=NN1CCC)(N)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide

3-Methyl-1-Propyl-1H-Pyrazole-5-Sulfonamide (CAS No. 1249943-51-8): An Overview and Recent Advances

3-Methyl-1-propyl-1H-pyrazole-5-sulfonamide (CAS No. 1249943-51-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The sulfonamide group in this molecule further enhances its pharmacological profile, making it a promising candidate for various drug development initiatives.

The structure of 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide consists of a pyrazole ring with a methyl and propyl substituent at the 3 and 1 positions, respectively, and a sulfonamide group attached to the 5-position. This unique structural arrangement contributes to its specific interactions with biological targets, which has been the focus of numerous studies in recent years.

Recent research has highlighted the potential of 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide as an inhibitor of specific enzymes involved in inflammatory pathways. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. The selectivity of this inhibition is particularly noteworthy, as it shows minimal effect on COX-1 while significantly inhibiting COX-2, making it a potential candidate for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibits neuroprotective effects by modulating glutamate receptors and reducing oxidative stress in neuronal cells. These findings suggest that 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide have also been extensively studied. A preclinical study published in *Pharmacological Research* reported that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for its potential use in chronic conditions. The compound's low toxicity profile further supports its safety for long-term administration.

Moreover, the synthetic route to 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide has been optimized to ensure high yield and purity. A recent paper in *Organic & Biomolecular Chemistry* described an efficient synthesis method involving the reaction of 3-methylpyrazole with propylamine followed by sulfonation with chlorosulfonic acid. This method not only simplifies the production process but also reduces the environmental impact by minimizing waste generation.

In conclusion, 3-methyl-1-propyl-1H-pyrazole-5-sulfonamide (CAS No. 1249943-51-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.